3-Cyclopropyl-1-[4-(methylsulphenyl)-phenyl]-propan-1,3-dione

• Molecular Formula: C13H14O2S
• Molecular Weight: 234.32 g/mol
• IUPAC Name: 1-cyclopropyl-3-(4-methylsulfanylphenyl)propane-1,3-dione
• InChI: InChI=1S/C13H14O2S/c1-16-11-6-4-10(5-7-11)13(15)8-12(14)9-2-3-9/h4-7,9H,2-3,8H2,1H3
• InChI Key: HBPVUOWGQBRTNU-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=C(C=C1)C(=O)CC(=O)C2CC2

Description

3-Cyclopropyl-1-[4-(methylsulphenyl)-phenyl]-propan-1,3-dione is a useful research compound. Its molecular formula is C13H14O2S and its molecular weight is 234.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Cyclopropyl methyl ketone (0.84 g) was added to a suspension of sodium hydride (80%, 0.3 g) in dioxane. The mixture was stirred for 20 minutes and ethyl 4-(methylsulphenyl)benzoate (1.0 g) was added. The mixture was stirred and heated at 45° C. for 1.5 hours and at 60° C. for 2 hours. It was left to stand at room temperature overnight. Hydrochloric acid (2M) was added and the mixture was extracted with ethyl acetate, washed with water, dried (MgSO4) and filtered. The flitrate was evaporated to dryness and the residue was purified by chromatography eluted with a mixture of ethyl acetate and hexane to give 3-cyclopropyl-1-[4-(methylsulphenyl)-phenyl]-propan-1,3-dione (0.59 g) as an orange solid, NMR (CDCl3) 1.0(m,2H), 1.2(m,2H), 1.8(m, 1H), 2.5(s,3H), 6.25(s,1H), 7.25(d,2H), 7.8(d,2H), 16.35(bs,1H).